Cas no 2169595-14-4 (methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate)

Methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate is a specialized organic compound featuring both isothiocyanate and ester functional groups. Its unique structure, incorporating a methoxy substituent and a methyl group adjacent to the isothiocyanate moiety, makes it a valuable intermediate in synthetic organic chemistry. The compound is particularly useful in the preparation of heterocyclic compounds and thiourea derivatives, owing to its reactivity in nucleophilic addition and cyclization reactions. Its stability under controlled conditions and well-defined reactivity profile enhance its utility in pharmaceutical and agrochemical research. The methoxy and methyl groups further influence its steric and electronic properties, enabling selective transformations in complex synthetic pathways.
methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate structure
2169595-14-4 structure
Product Name:methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate
CAS No:2169595-14-4
MF:C7H11NO3S
MW:189.232140779495
CID:6218868
PubChem ID:165504563
Update Time:2025-10-28

methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate
    • 2169595-14-4
    • EN300-1459007
    • Inchi: 1S/C7H11NO3S/c1-7(4-10-2,8-5-12)6(9)11-3/h4H2,1-3H3
    • InChI Key: XXJXKCIQZLXXKA-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OC)(C)COC

Computed Properties

  • Exact Mass: 189.04596439g/mol
  • Monoisotopic Mass: 189.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80Ų

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Additional information on methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate

Methyl 2-Isothiocyanato-3-Methoxy-2-Methylpropanoate: An Overview of a Promising Compound (CAS No. 2169595-14-4)

Methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate (CAS No. 2169595-14-4) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and biochemistry. This compound belongs to the class of isothiocyanates, which are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate consists of a methyl ester group, an isothiocyanate functional group, and a methoxy substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of isothiocyanates in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain isothiocyanates exhibit potent anticancer activity by inducing apoptosis in cancer cells. The methoxy group in methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate further enhances its lipophilicity, which can improve its cellular uptake and bioavailability.

In the context of medicinal chemistry, the ability to modulate biological pathways is crucial for developing effective drugs. Methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate has shown promise in this regard. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can selectively target and inhibit specific enzymes involved in inflammatory responses, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate involves several well-established chemical reactions. One common approach is the reaction of 3-methoxy-2-methylpropanoyl chloride with thiourea followed by methylation. This synthetic route provides high yields and purity, making it suitable for large-scale production. The detailed synthetic protocol has been documented in several peer-reviewed journals, ensuring reproducibility and reliability.

Beyond its therapeutic potential, methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate also holds promise in the field of agrochemistry. Isothiocyanates are known for their natural pest control properties, and this compound could be developed into environmentally friendly pesticides or fungicides. A study published in the Pest Management Science journal in 2020 reported that certain isothiocyanates effectively control plant pathogens without causing significant harm to beneficial organisms.

In conclusion, methyl 2-isothiocyanato-3-methoxy-2-methylpropanoate (CAS No. 2169595-14-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry, biochemistry, and agrochemistry. As more studies are conducted, it is likely that new applications and benefits will be discovered, further solidifying its importance in these fields.

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